![molecular formula C17H14N2O5 B6409780 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-nitrobenzoic acid, 95% CAS No. 1261914-80-0](/img/structure/B6409780.png)
4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-nitrobenzoic acid, 95%
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Overview
Description
4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-nitrobenzoic acid, also known as 4-CPN-NBA, is a versatile organic compound used in many scientific fields. It is a white solid that is soluble in many organic solvents and has a melting point of approximately 108°C. 4-CPN-NBA is used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a substrate in biochemistry. It is also used in the production of polymers and in the development of new drugs.
Scientific Research Applications
4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-nitrobenzoic acid, 95% is used in a variety of scientific research applications. It has been used in the synthesis of polymers, such as polyacrylamides, and in the development of new drugs. It is also used in the synthesis of other organic compounds, such as N-substituted amines, and in the preparation of metal complexes. 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-nitrobenzoic acid, 95% is also used in the study of enzyme-catalyzed reactions, as a substrate for biocatalysts, and as a ligand in coordination chemistry.
Mechanism of Action
The mechanism of action of 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-nitrobenzoic acid, 95% is not fully understood. However, it is believed to act as a substrate for biocatalysts, and to act as a ligand in coordination chemistry. In addition, 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-nitrobenzoic acid, 95% is believed to act as a catalyst in the formation of metal complexes, and to act as an inhibitor of certain enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-nitrobenzoic acid, 95% have not been extensively studied. However, it has been shown to affect the activity of certain enzymes, and to act as an inhibitor of some enzymes. In addition, 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-nitrobenzoic acid, 95% has been shown to interact with certain proteins, and to act as an inhibitor of some enzymes.
Advantages and Limitations for Lab Experiments
4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-nitrobenzoic acid, 95% has several advantages for use in laboratory experiments. It is a stable compound, and can be stored for long periods of time without degradation. It is also soluble in many organic solvents, and is relatively easy to synthesize. However, 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-nitrobenzoic acid, 95% also has some limitations. It is not soluble in water, and can be toxic to living organisms if not handled properly.
Future Directions
There are several potential future directions for 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-nitrobenzoic acid, 95% research. It could be used to develop new drugs, as a reagent in organic synthesis, and as a substrate for biocatalysts. It could also be used to study enzyme-catalyzed reactions, and to develop new metal complexes. Additionally, 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-nitrobenzoic acid, 95% could be used to study the biochemical and physiological effects of other compounds, and to develop new polymers.
Synthesis Methods
4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-nitrobenzoic acid, 95% can be synthesized by a variety of methods. The most commonly used method is the reaction of 3-aminopropanal with 4-nitrobenzaldehyde in an acidic medium. This reaction is catalyzed by a suitable catalyst such as p-toluenesulfonic acid. The reaction proceeds in two steps: first, the aldehyde is converted to an intermediate alkyl nitroso compound, which then undergoes a nucleophilic substitution reaction with the amine to form 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-nitrobenzoic acid, 95%. Other methods of synthesis include the reaction of 4-nitrobenzaldehyde with cyclopropylamine in the presence of a base, and the reaction of 4-nitrobenzaldehyde with 3-aminopropanal in an aqueous medium.
properties
IUPAC Name |
4-[3-(cyclopropylcarbamoyl)phenyl]-2-nitrobenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O5/c20-16(18-13-5-6-13)12-3-1-2-10(8-12)11-4-7-14(17(21)22)15(9-11)19(23)24/h1-4,7-9,13H,5-6H2,(H,18,20)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXFJQPBNCVALKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)C2=CC=CC(=C2)C3=CC(=C(C=C3)C(=O)O)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00691755 |
Source
|
Record name | 3'-(Cyclopropylcarbamoyl)-3-nitro[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00691755 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261914-80-0 |
Source
|
Record name | 3'-(Cyclopropylcarbamoyl)-3-nitro[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00691755 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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